Cas no 31252-58-1 (1-Piperidinecarboxamide,4-(phenylmethyl)-)

• Product Name: 1-Piperidinecarboxamide,4-(phenylmethyl)-
• CAS No: 31252-58-1
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 311346
• PubChem ID: 207956
• Update Time: 2025-08-03

1-Piperidinecarboxamide,4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide,4-(phenylmethyl)-
• 4-benzylpiperidine-1-carboxamide
• AKOS009095893
• 4-benzylpiperidine carboxamide
• 1-Piperidinecarboxamide, 4-benzyl-
• DTXSID00185184
• BRN 1641987
• starbld0032282
• SCHEMBL12466880
• 1-Piperidinecarboxamide, 4-(phenylmethyl)-
• 4-Benzyl-1-piperidinecarboxamide
• 31252-58-1

• Inchi： 1S/C13H18N2O/c14-13(16)15-8-6-12(7-9-15)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H2,14,16)
• InChI Key： ABPLJBPWZQTCLB-UHFFFAOYSA-N
• SMILES： O=C(N)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 359.1°Cat760mmHg
• Flash Point: 171°C
• Refractive Index: 1.571
• PSA: 46.33

Additional information on 1-Piperidinecarboxamide,4-(phenylmethyl)-

1-Piperidinecarboxamide,4-(phenylmethyl)- (CAS No. 31252-58-1): A Comprehensive Overview

In the realm of organic chemistry, 1-Piperidinecarboxamide,4-(phenylmethyl)- (CAS No. 31252-58-1) stands as a significant compound with diverse applications and intriguing chemical properties. This compound, often referred to as 4-benzylpiperidine-1-carboxamide, belongs to the class of piperidines, which are six-membered cyclic amines widely studied for their role in pharmaceuticals and agrochemicals. The molecule's structure consists of a piperidine ring substituted with a phenylmethyl group at the 4-position and a carboxamide group at the 1-position, making it a versatile compound for various synthetic and pharmacological explorations.

The synthesis of 4-benzylpiperidine-1-carboxamide has been extensively studied, with researchers employing diverse methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for drug development. For instance, studies published in *Journal of Medicinal Chemistry* highlight the use of palladium-catalyzed cross-coupling reactions to construct the benzyl-piperidine linkage efficiently. These methods not only enhance yield but also improve the stereochemical control, making them highly valuable for medicinal chemists.

One of the most notable applications of CAS No. 31252-58-1 lies in its pharmacological properties. Preclinical studies have demonstrated its potential as a modulator of ion channels, particularly voltage-gated sodium channels (Nav). Research conducted at the University of California revealed that this compound exhibits selective inhibition of Nav1.7, a target implicated in chronic pain conditions such as neuropathic pain and inflammatory arthritis. This finding underscores its potential as a lead compound for developing novel analgesics with reduced side effects compared to traditional opioids.

Beyond pharmacology, 4-benzylpiperidine-1-carboxamide has shown promise in agrochemical applications. Field trials reported in *Pest Management Science* indicate its efficacy as an insecticide against several crop pests, including coleopterans and lepidopterans. The compound's mechanism of action involves interference with insect nervous system signaling pathways, leading to paralysis and mortality. Its biodegradability and low toxicity to non-target species make it an eco-friendly alternative to conventional pesticides.

The structural versatility of CAS No. 31252-58-1 also lends itself to materials science applications. Recent research in *Advanced Materials* explores its use as a precursor for polyamides with enhanced mechanical properties. By incorporating this compound into polymer networks, scientists have achieved improved tensile strength and thermal stability, making these materials suitable for high-performance applications such as aerospace composites.

In terms of analytical characterization, modern techniques like NMR spectroscopy and mass spectrometry have been instrumental in elucidating the compound's structure and purity. High-resolution mass spectrometry (HRMS) has become a standard tool for confirming molecular weights and detecting impurities during synthesis. Additionally, computational chemistry methods such as density functional theory (DFT) have provided insights into the electronic properties and reactivity of 4-benzylpiperidine-1-carboxamide, aiding in the design of more efficient synthetic routes.

Looking ahead, ongoing research is focused on expanding the biological profile of CAS No. 31252-58-1 and exploring its potential in emerging therapeutic areas such as neurodegenerative diseases and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for clinical trials targeting specific indications where this compound shows promise.

In conclusion, 4-benzylpiperidine-1-carboxamide (CAS No. 31252-58-1) is a multifaceted compound with significant implications across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a key player in future innovations within medicine, agriculture, and materials science.